Explore by Category Lipids

Dihydrocholesterol

Cholestanol, a chemical compound, is widely used in scientific research for its diverse applications. It is primarily employed in studies related to cholesterol metabolism and its impact on various diseases. Its versatility and significance make Cholestanol an essential tool in advancing our understanding of health and developing potential treatments.

CAS No.:80-97-7

Molecular Formula:C27H48O

Molecular Weight:388.7 g/mol

Availability: In Stock

11,14-Eicosadienoic acid

'11,14-Eicosadienoic acid is a chemical compound with diverse applications in scientific research. It is known for its role in lipid metabolism and potential therapeutic properties, making it a promising candidate for studying cardiovascular health and inflammation.'

CAS No.:2091-39-6

Molecular Formula:C20H36O2

Molecular Weight:308.5 g/mol

Availability: In Stock

cis-11,14,17-Eicosatrienoic acid methyl ester

Methyl icosa-11,14,17-trienoate, a chemical compound, is widely used in scientific research. It possesses various applications due to its unique properties, such as its potential as a precursor in organic synthesis and as a building block for designing novel pharmaceuticals and agrochemicals.

CAS No.:55682-88-7

Molecular Formula:C21H36O2

Molecular Weight:320.5 g/mol

Availability: In Stock

12-Hydroxyheptadecatrienoic acid

"12-Hydroxyheptadecatrienoic acid is a chemical compound with diverse applications in scientific research. Its unique properties make it a valuable tool for studying lipid metabolism, inflammation, and cardiovascular health. Explore its potential in unraveling complex biological processes."

CAS No.:54397-84-1

Molecular Formula:C17H28O3

Molecular Weight:280.4 g/mol

Availability: In Stock

Isobutyryl coenzyme A lithium salt

CID 16219499 is a versatile chemical compound with immense potential in scientific research. Known for its extraordinary properties, this compound exhibits perplexing behavior, making it an intriguing subject of study. Its diverse applications include catalysis, drug discovery, and material synthesis. With its high burstiness, CID 16219499 offers endless possibilities for groundbreaking research.

CAS No.:103404-95-1

Molecular Formula:C25H41LiN7O17P3S

Molecular Weight:844.6 g/mol

Availability: In Stock

Lauroyl coenzyme A lithium salt

Lauroyl coenzyme A lithium salt is a chemical compound used in scientific research. It is versatile and finds applications in various fields such as biochemistry, pharmaceuticals, and nanotechnology. Its unique properties make it an essential tool for studying cellular metabolism and designing new drug delivery systems.

CAS No.:190063-12-8

Molecular Formula:C33H57N7O17P3S.Li

Molecular Weight:955.77

Availability: In Stock

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